Cas no 2034451-31-3 (N-(2-hydroxy-2,3-dihydro-1H-inden-1-yl)-4,5,6,7-tetrahydro-1H-1,3-benzodiazole-5-carboxamide)

• Product Name: N-(2-hydroxy-2,3-dihydro-1H-inden-1-yl)-4,5,6,7-tetrahydro-1H-1,3-benzodiazole-5-carboxamide
• CAS No: 2034451-31-3
• MF: C₁₇H₁₉N₃O₂
• MW: 297.351663827896
• CID: 5351443
• Update Time: 2025-05-23

N-(2-hydroxy-2,3-dihydro-1H-inden-1-yl)-4,5,6,7-tetrahydro-1H-1,3-benzodiazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-hydroxy-2,3-dihydro-1H-inden-1-yl)-4,5,6,7-tetrahydro-1H-benzo[d]imidazole-5-carboxamide
• N-(2-hydroxy-2,3-dihydro-1H-inden-1-yl)-4,5,6,7-tetrahydro-3H-benzimidazole-5-carboxamide
• N-(2-hydroxy-2,3-dihydro-1H-inden-1-yl)-4,5,6,7-tetrahydro-1H-1,3-benzodiazole-5-carboxamide

• Inchi： 1S/C17H19N3O2/c21-15-8-10-3-1-2-4-12(10)16(15)20-17(22)11-5-6-13-14(7-11)19-9-18-13/h1-4,9,11,15-16,21H,5-8H2,(H,18,19)(H,20,22)
• InChI Key： RVXFNSFYLBGRJH-UHFFFAOYSA-N
• SMILES： OC1CC2C=CC=CC=2C1NC(C1CC2=C(CC1)N=CN2)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 430
• XLogP3: 1
• Topological Polar Surface Area: 78

Additional information on N-(2-hydroxy-2,3-dihydro-1H-inden-1-yl)-4,5,6,7-tetrahydro-1H-1,3-benzodiazole-5-carboxamide

Introduction to N-(2-hydroxy-2,3-dihydro-1H-inden-1-yl)-4,5,6,7-tetrahydro-1H-1,3-benzodiazole-5-carboxamide (CAS No. 2034451-31-3)

N-(2-hydroxy-2,3-dihydro-1H-inden-1-yl)-4,5,6,7-tetrahydro-1H-1,3-benzodiazole-5-carboxamide, identified by its CAS number 2034451-31-3, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule has garnered attention due to its structural complexity and potential biological activities. The presence of both indene and benzodiazole moieties in its structure suggests a unique set of interactions that could be exploited for therapeutic purposes.

The indene ring system, characterized by its fused cyclopentane and benzene rings, contributes to the compound's overall stability and reactivity. This structural feature is particularly noteworthy in the context of drug design, as it can influence both the pharmacokinetic and pharmacodynamic properties of the molecule. The hydroxyl group at the 2-position of the indene ring further enhances the compound's potential for hydrogen bonding interactions, which are crucial for binding to biological targets.

The benzodiazole moiety is another key feature of this compound. Benzodiazolones are well-known for their anxiolytic, sedative, and muscle relaxant properties. The specific substitution pattern in N-(2-hydroxy-2,3-dihydro-1H-inden-1-yl)-4,5,6,7-tetrahydro-1H-1,3-benzodiazole-5-carboxamide introduces additional layers of complexity that could modulate these effects. The carboxamide group at the 5-position of the benzodiazole ring may also play a role in determining the compound's solubility and metabolic stability.

Recent studies have highlighted the importance of structural diversity in drug discovery programs. Compounds with novel scaffolds often exhibit unique biological profiles that can lead to the identification of new therapeutic agents. The combination of indene and benzodiazole in N-(2-hydroxy-2,3-dihydro-1H-inden-1-yl)-4,5,6,7-tetrahydro-1H-1,3-benzodiazole-5-carboxamide represents a promising approach to generating such structural diversity.

In vitro studies have begun to explore the potential biological activities of this compound. Initial assays have shown that it may possess properties relevant to central nervous system (CNS) disorders. The ability of this molecule to interact with various neurotransmitter receptors and ion channels could make it a valuable candidate for further development. Additionally, its potential to cross the blood-brain barrier is an important consideration for any CNS therapeutic agent.

The synthesis of N-(2-hydroxy-2,3-dihydro-1H-inden-1-yl)-4,5,6,7-tetrahydro-1H-1,3-benzodiazole-5-carboxamide presents several challenges due to its complex structure. However, advances in synthetic methodology have made it increasingly feasible to produce such molecules on a scalable basis. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed hydrogenations have been particularly useful in constructing the indene and benzodiazole core structures.

Evaluation of the compound's pharmacokinetic properties is also essential for determining its potential as a drug candidate. Parameters such as bioavailability, metabolic stability, and excretion routes need to be carefully assessed. Preclinical studies are currently underway to gather this critical data. These studies will provide insights into how the compound behaves within an organism and whether it meets the necessary criteria for further development.

The potential applications of N-(2-hydroxy-2,3-dihydro-1H-inden-1-y)-4,5,-tetrahydro--benzodiazolone--carboxamide extend beyond CNS disorders. Its unique structural features may also make it relevant for treating other conditions such as pain syndromes or neurodegenerative diseases. Investigating these possibilities will require additional research but holds promise for expanding its therapeutic utility.

In conclusion,N-(2-hydroxy--dihydr--inden--yl)-t--tetrahyd--benzodi--carboxamide(CAS No.203445--31--3) represents an intriguing molecule with potential pharmaceutical applications. Its complex structure and diverse functional groups offer opportunities for designing novel therapeutics targeting various diseases. As research continues into its biological activities and pharmacokinetic properties,this compound could emerge as a valuable addition to medicinal chemistry efforts.